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Compound of Interest

Compound Name:
4-(Chloromethyl)-1-

methylpiperidine

CAS No.: 52694-51-6

Cat. No.: B1628392

Get Quote

CAS Number: 52694-51-6 (Free Base) | Primary Application: Pharmacophore Installation &

Solubilizing Linker[1]

Part 1: Executive Technical Summary[2]
4-(Chloromethyl)-1-methylpiperidine is a specialized electrophilic building block used

extensively in medicinal chemistry to install the (1-methylpiperidin-4-yl)methyl motif.[1] This

moiety acts as a "solubilizing tail," introducing a basic center (pKa ~9-10) that enhances

aqueous solubility and pharmacokinetic profiles of lipophilic drug candidates, particularly in

GPCR (e.g., antihistamines, antipsychotics) and kinase inhibitor research.[1][2]

⚠️ Critical Identity Warning
Researchers often confuse this compound with its structural isomer.[2] Verify your target before

procurement:
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Feature Target Molecule Common Confusion

Name
4-(Chloromethyl)-1-

methylpiperidine
4-Chloro-1-methylpiperidine

Structure
Cl is on a methyl group

attached to the ring

Cl is directly on the piperidine

ring

CAS (Free Base) 52694-51-6 5570-77-4

Reactivity
Primary Alkyl Chloride (

Reactive)

Secondary Alkyl Chloride

(Sterically hindered)

Part 2: Chemical Identity & Physical Properties[2][4]
Identification Data

Property Value

IUPAC Name 4-(Chloromethyl)-1-methylpiperidine

CAS (Free Base) 52694-51-6

CAS (HCl Salt)
1182284-45-2 (and others depending on

stoichiometry)

Molecular Formula

Molecular Weight 147.65 g/mol

SMILES CN1CCC(CCl)CC1

Appearance
Colorless to light yellow oil (Free Base); White

solid (HCl salt)

Stability & Handling Insight (The "Self-Alkylation" Risk)
Expert Insight: As a free base, this molecule contains both a nucleophilic tertiary amine and an

electrophilic primary alkyl chloride.[1][2] It is prone to intermolecular self-alkylation

(quaternization), leading to polymerization upon prolonged storage at room temperature.[1][2]
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Protocol: Always store the free base at -20°C or generate it in situ from the stable

Hydrochloride salt immediately before use.

Part 3: Synthesis & Production Protocols
The synthesis typically proceeds via the reduction of an ester precursor followed by

chlorination.[2] The following workflow ensures high purity by avoiding the isolation of the

unstable free base intermediate where possible.

Reaction Pathway Diagram

Ethyl 1-methylpiperidine-4-carboxylate
(Precursor)

(1-Methylpiperidin-4-yl)methanol
(Intermediate)

LiAlH4 / THF
(Reduction) 4-(Chloromethyl)-1-methylpiperidine

(Target Electrophile)

SOCl2 / DCM
(Chlorination)

Click to download full resolution via product page

Figure 1: Synthetic route from commercial ester precursors.[1][2]

Detailed Protocol: Chlorination of (1-Methylpiperidin-4-
yl)methanol
Reagents:

(1-Methylpiperidin-4-yl)methanol (1.0 eq)[1]

Thionyl Chloride (

) (1.5 eq)[1][2]

Dichloromethane (DCM) (Solvent)[1][2]

Step-by-Step Methodology:

Preparation: Dissolve (1-methylpiperidin-4-yl)methanol in anhydrous DCM under an inert

atmosphere (

or Ar). Cool the solution to 0°C.
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Addition: Add

dropwise over 30 minutes. The exotherm must be controlled to prevent decomposition.[2]

Reflux: Allow the mixture to warm to room temperature, then reflux for 2–4 hours. Monitor

consumption of the alcohol via TLC (MeOH/DCM) or LC-MS.[1][2]

Workup (Crucial):

Evaporate the solvent and excess

under reduced pressure.[2]

Result: The residue is the Hydrochloride Salt.[2]

Purification: Recrystallize from Ethanol/Ether to obtain a stable white solid.[2]

Free Base Generation (If required): Partition the salt between DCM and saturated aqueous

. Dry the organic layer (

) and concentrate immediately before the next coupling step.[2]

Part 4: Applications in Drug Discovery[2]
This building block is primarily used to append the piperidine ring to a core scaffold via

nucleophilic substitution.[2]

Synthesis of ROS1 Kinase Inhibitors
In the development of next-generation kinase inhibitors (e.g., analogs of Crizotinib), the 4-
(chloromethyl)-1-methylpiperidine moiety is used to alkylate pyrazole or indazole cores.[1]

Role: The piperidine nitrogen forms a salt bridge with residues in the solvent-exposed region

of the kinase ATP pocket, improving potency and solubility.[2]

Synthesis of Analgesics (e.g., N-Methylhomoanpirtoline)
It is used to alkylate sulfur or nitrogen nucleophiles in the synthesis of serotonin receptor

ligands.[1][2]
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Mechanism:

displacement of the chloride by a thiolate or amine.[2]

Reactivity & Mechanism Diagram

Reaction Pathways

4-(Chloromethyl)-1-methylpiperidine

Nucleophilic Attack (Sn2)
(Amines, Thiols, Phenols)

  Primary Cl Displacement  

Self-Alkylation (Risk)
(Polymerization)

  Intermolecular Reaction  

Drug Conjugate
(Stable)

Quaternary Ammonium Polymer
(Impurity)

Click to download full resolution via product page

Figure 2: Reactivity profile showing the desired Sn2 pathway and the competing self-alkylation

risk.[1]

Part 5: Safety & Regulatory Information
Hazard Class: Corrosive, Skin Irritant.[2]

GHS Signal: DANGER.[2][3]

Vesicant Warning: While not a nitrogen mustard (which requires a beta-chloroethyl group),

alkyl chlorides of this nature are potent alkylating agents.[2] They can cause severe skin

burns and eye damage.[2]

Handling: Use double nitrile gloves and work exclusively in a fume hood. Neutralize

glassware with 10% NaOH to destroy residual alkylating agent before washing.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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